Cas no 866134-74-9 (2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide)

• Product Name: 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide
• CAS No: 866134-74-9
• CID: 4662722
• Update Time: 2025-06-10

2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide

Introduction to 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide (CAS No. 866134-74-9)

2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 866134-74-9, represents a class of molecules that are being extensively explored for their potential applications in drug discovery and development. The presence of multiple heterocyclic and functional groups in its molecular framework makes it a promising candidate for further investigation, particularly in the context of modulating biological pathways and therapeutic interventions.

The molecular structure of 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide consists of a benzyl group attached to a piperidine ring, which is further modified by a carbonyl group and an N-ethylhydrazinecarbothioamide moiety. This arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for designing novel pharmacological agents. The compound’s ability to interact with biological targets in a specific manner has positioned it as a subject of interest for researchers aiming to develop innovative therapeutic strategies.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate piperidine derivatives. Piperidine scaffolds are well-known for their prevalence in many clinically approved drugs due to their favorable pharmacokinetic properties and ability to modulate various biological processes. The benzyl group in 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide enhances its solubility and bioavailability, while the hydrazinecarbothioamide moiety introduces reactivity that can be exploited for covalent drug-target interactions. Such interactions are increasingly recognized as a key mechanism for achieving potent and durable therapeutic effects.

One of the most compelling aspects of 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide is its potential as an intermediate in the synthesis of more complex drug candidates. The compound’s modular design allows for easy modification at various positions, enabling chemists to tailor its properties for specific therapeutic applications. For instance, the carbonyl group can be used for further derivatization via condensation reactions, while the hydrazine moiety offers opportunities for forming disulfide bonds or other covalent linkages with biological targets. These features make it an attractive building block for medicinal chemists working on next-generation therapeutics.

Recent studies have begun to uncover the biological relevance of 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide, particularly in the context of its interaction with enzymes and receptors involved in disease pathways. Preliminary research suggests that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The piperidine ring, in particular, has been shown to be a critical determinant of binding affinity and selectivity, making it a key focus for structure-based drug design efforts.

The hydrazinecarbothioamide moiety is another region of interest, as hydrazine derivatives have been historically explored for their antimicrobial and anti-inflammatory properties. While the safety profile of such compounds needs to be carefully evaluated, their potential as pharmacological tools remains promising. The combination of these functional groups in 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide may contribute to its ability to modulate multiple targets simultaneously, which is often desirable for achieving synergistic therapeutic effects.

From a synthetic chemistry perspective, 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide exemplifies the elegance of modern organic synthesis. The synthesis involves multi-step reactions that showcase advances in catalytic methods and purification techniques. The ability to construct such complex molecules with high yield and purity underscores the progress made in synthetic methodologies over recent decades. These advancements are not only crucial for producing intermediates like this one but also for developing more sophisticated drug molecules.

The development of new drugs is often hampered by challenges such as poor bioavailability, off-target effects, and resistance mechanisms. However, compounds like 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide offer hope by providing novel chemical entities that can circumvent these issues. By leveraging structural diversity and functional group compatibility, researchers can design molecules that are better suited to meet the demands of modern medicine. The exploration of such compounds is therefore not just an academic pursuit but a practical step toward improving patient outcomes.

In conclusion, 2-(1-Benzyl-4-piperidinyl)carbonyl-N-ethyl-1-hydrazinecarbothioamide (CAS No. 866134-74-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutics. As research continues to uncover its full pharmacological profile, this compound is likely to play an important role in shaping future drug development strategies across various therapeutic areas.